4-methyl-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C16H15N5O2S2/c1-9-11(25-16(18-9)21-7-2-3-8-21)14(23)20-15-19-10-5-4-6-17-13(22)12(10)24-15/h2-3,7-8H,4-6H2,1H3,(H,17,22)(H,19,20,23)
• InChI Key: UTYSFSZKYMHTCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C=CC=C2)C(=O)NC3=NC4=C(S3)C(=O)NCCC4
• Molecular Formula: C16H15N5O2S2
• Molecular Weight: 373.5 g/mol

Description

4-methyl-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H15N5O2S2 and its molecular weight is 373.45. The purity is usually 95%.
BenchChem offers high-quality 4-methyl-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Functionalized Heterocycles

The synthesis of new functionalized imidazo[2,1‐b]thiazoles and thiazolo[3,2‐a]pyrimidines showcases the versatility of heterocyclic compounds. These compounds are synthesized through reactions involving amines, demonstrating the potential for creating a wide array of derivatives with varying properties. This research underscores the importance of such compounds in developing new materials with potential applications in various fields, including pharmaceuticals and materials science (Peterlin-Mašič et al., 2000).

Antimicrobial Activity

The synthesis and evaluation of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents illustrate the potential medical applications of such compounds. These compounds were found to inhibit cyclooxygenase-1/2 (COX-1/2), showing promising analgesic and anti-inflammatory activities. This highlights the therapeutic potential of heterocyclic compounds in developing new drugs with specific biological activities (Abu‐Hashem et al., 2020).

Liquid Crystalline Properties

Research into the synthesis and characterization of azo liquid crystal compounds based on the 5H-Thiazolo[3,4-b][1,3,4]thiadiazole unit reveals the importance of heterocyclic compounds in materials science. These compounds exhibit mesomorphic behavior, indicating their utility in the development of liquid crystal displays and other technologies that require materials with specific optical properties. This area of research opens up new possibilities for the use of heterocyclic compounds in advanced technological applications (Jabar & Karam, 2022).

Novel Syntheses Approaches

Innovative methodologies for synthesizing variably substituted pyrrolo[2,3-d]thiazoles demonstrate the ongoing advancement in chemical synthesis techniques. These methodologies, including microwave-assisted cyclization, provide efficient routes to complex heterocyclic structures. Such advancements are crucial for expanding the toolbox available to chemists for creating new compounds with potential applications across various scientific fields (Koolman et al., 2010).